N-(2-chloro-4-methylphenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-[(8-oxo-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H16ClN5O2S/c1-13-7-8-16(15(21)11-13)22-17(27)12-29-20-24-23-18-19(28)25(9-10-26(18)20)14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,22,27)
• InChI Key: WWQNZXYWFQPCNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C3N2C=CN(C3=O)C4=CC=CC=C4)Cl
• Molecular Formula: C20H16ClN5O2S
• Molecular Weight: 425.9 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can include the starting materials, reaction conditions, and the steps involved.

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry to determine the spatial arrangement of atoms in a molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It can include understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, stability, reactivity, and other characteristics that can influence how the compound behaves under different conditions.

Scientific Research Applications

Pharmacokinetics and Metabolism Studies

Research focusing on the pharmacokinetics and metabolism of related compounds, such as acetaminophen (paracetamol), provides insights into how these drugs are processed in the body, highlighting the role of specific metabolites and the impact of genetic factors on drug metabolism. For instance, Linakis et al. (2018) investigated the polymorphic expression of UGT1A9 and its association with variable acetaminophen glucuronidation in neonates, demonstrating the significance of genetic variability in drug metabolism (Linakis et al., 2018). Such studies are crucial for understanding the metabolism of complex compounds, including N-(2-chloro-4-methylphenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide, and for optimizing therapeutic strategies.

Environmental Exposure and Health Risks

Investigations into the environmental exposure to common pesticides and their potential health risks shed light on the broader implications of chemical exposure in daily life. Babina et al. (2012) conducted a study on the exposure of South Australian preschool children to organophosphorus and pyrethroid pesticides, emphasizing the ubiquity of chemical exposure and its potential neurotoxic effects (Babina et al., 2012). Research in this domain is essential for assessing environmental risks associated with the use of complex chemical compounds and for informing public health policies.

Toxicology and Safety Assessments

Toxicological studies provide critical data on the safety and potential risks of chemical compounds. For example, research on the hepatotoxic effects of acetaminophen overdose highlights the importance of understanding the toxicological profiles of drugs and related compounds (Andringa et al., 2008). Such studies contribute to the safe use of pharmaceuticals and to the development of interventions to mitigate adverse effects.

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to its interaction with biological systems. This could involve binding to specific receptors, inhibition of certain pathways, or other biochemical interactions.

Safety and Hazards

Safety analysis involves understanding the potential risks associated with the compound. This can include toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve potential applications, further studies needed to understand the compound better, or new methods of synthesis.